Cas no 946365-71-5 (1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946365-71-5
• MF: C₁₇H₂₁N₇O₃S
• MW: 403.458740949631
• CID: 5504357
• Update Time: 2025-10-28

1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-ethylsulfonylpiperazin-1-yl)-3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidine
• 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C17H21N7O3S/c1-3-28(25,26)23-10-8-22(9-11-23)16-15-17(19-12-18-16)24(21-20-15)13-4-6-14(27-2)7-5-13/h4-7,12H,3,8-11H2,1-2H3
• InChI Key： IVICPDHYQQOEKT-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(CC)(=O)=O)CC2)C2N=NN(C3=CC=C(OC)C=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Research Brief on 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS: 946365-71-5)

Recent studies on the compound 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS: 946365-71-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazolopyrimidine core, has garnered attention due to its versatile pharmacological properties and its role as a key intermediate in the synthesis of bioactive molecules. The following sections provide an overview of the latest research findings, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine involves a multi-step process that leverages modern organic chemistry techniques. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have employed palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to optimize the production process, reducing reaction times and minimizing by-products. These innovations are critical for scaling up production for preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits significant inhibitory activity against specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to modulate key signaling cascades, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer and autoimmune diseases. The ethanesulfonyl moiety and the methoxyphenyl group are believed to contribute to its binding affinity and selectivity, as evidenced by molecular docking simulations and structure-activity relationship (SAR) analyses.

Preclinical evaluations of 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine have shown promising results in animal models of cancer and chronic inflammation. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion, suggesting its potential as a disease-modifying agent. Similarly, in xenograft models of breast cancer, it inhibited tumor growth and metastasis, with minimal toxicity to normal tissues. These findings underscore its dual utility as both an anti-inflammatory and an anti-cancer agent.

Despite these encouraging results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic profile. Additionally, ongoing clinical trials are expected to provide more insights into its safety and efficacy in humans.

In conclusion, 1-(ethanesulfonyl)-4-3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine represents a compelling example of how chemical biology can bridge the gap between basic research and therapeutic innovation. Its multifaceted pharmacological properties and the continuous improvements in its synthesis and delivery highlight its potential to address unmet medical needs. Future research should focus on translating these preclinical findings into clinical applications, paving the way for novel treatments in oncology and immunology.